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Compound of Interest

Compound Name: Trichloro(4-phenylbutyl)silane

Cat. No.: B093834 Get Quote

In-Depth Technical Guide to Trichloro(4-
phenylbutyl)silane
For Researchers, Scientists, and Drug Development Professionals

Introduction
Trichloro(4-phenylbutyl)silane is an organosilane compound characterized by a phenylbutyl

group attached to a silicon atom bearing three chlorine atoms. This bifunctional nature, with a

reactive trichlorosilyl headgroup and a hydrocarbon tail terminating in a phenyl group, makes it

a valuable reagent in surface chemistry, materials science, and potentially in biomedical

applications. The trichlorosilyl group can readily react with hydroxylated surfaces to form stable

siloxane bonds, enabling the formation of self-assembled monolayers (SAMs). These SAMs

can modify the surface properties of various substrates, introducing hydrophobicity and

providing a platform for further functionalization. This technical guide provides a comprehensive

overview of the molecular properties, synthesis, and potential applications of Trichloro(4-
phenylbutyl)silane, with a focus on experimental details relevant to research and

development.

Molecular Properties and Characterization
The fundamental properties of Trichloro(4-phenylbutyl)silane are summarized in the table

below, providing a quick reference for researchers.
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Property Value

Chemical Formula C₁₀H₁₃Cl₃Si

Molecular Weight 267.65 g/mol

CAS Number 17886-88-3

Appearance Clear liquid[1]

Boiling Point 82°C / 0.4 mmHg[2]

Density 1.189 g/mL at 25°C[2]

Synonyms
Benzene, [4-(trichlorosilyl)butyl]-; (4-

Phenylbutyl)trichlorosilane[2][3]

Synthesis of Trichloro(4-phenylbutyl)silane
A potential synthetic route to Trichloro(4-phenylbutyl)silane involves the hydrosilylation of 4-

phenyl-1-butene with trichlorosilane (HSiCl₃). This reaction is typically catalyzed by a platinum

catalyst, such as Speier's catalyst (H₂PtCl₆) or Karstedt's catalyst.

Experimental Protocol: Hydrosilylation of 4-Phenyl-1-
butene
Materials:

4-Phenyl-1-butene

Trichlorosilane (HSiCl₃)

Platinum catalyst (e.g., Karstedt's catalyst)

Anhydrous toluene (or other suitable inert solvent)

Inert gas (Argon or Nitrogen)

Standard glassware for air-sensitive reactions (Schlenk line, septa, etc.)
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Procedure:

Reaction Setup: A dried Schlenk flask equipped with a magnetic stir bar, a reflux condenser,

and a dropping funnel is placed under an inert atmosphere of argon or nitrogen.

Reagent Addition: Anhydrous toluene is added to the flask, followed by the platinum catalyst.

4-Phenyl-1-butene is then added to the reaction flask.

Hydrosilylation: Trichlorosilane is added dropwise to the stirred solution at a controlled

temperature. The reaction is typically exothermic, and the addition rate should be managed

to maintain the desired reaction temperature.

Reaction Monitoring: The progress of the reaction can be monitored by techniques such as

Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy by

analyzing small aliquots withdrawn from the reaction mixture.

Work-up and Purification: Upon completion, the reaction mixture is cooled to room

temperature. The solvent and any excess volatile reagents are removed under reduced

pressure. The crude product is then purified by fractional distillation under vacuum to yield

pure Trichloro(4-phenylbutyl)silane.

Note: This is a generalized protocol. Specific reaction conditions such as temperature, reaction

time, and catalyst loading should be optimized for best results.

Application in Surface Modification: Formation of
Self-Assembled Monolayers (SAMs)
Trichloro(4-phenylbutyl)silane is well-suited for the formation of self-assembled monolayers

on hydroxylated surfaces like silicon wafers, glass, and metal oxides. The resulting SAM

modifies the surface to be more hydrophobic and provides a phenyl-terminated surface that

can be further functionalized.

Experimental Protocol: SAM Formation on a Silicon
Wafer
Materials:
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Silicon wafers

Trichloro(4-phenylbutyl)silane

Anhydrous solvent (e.g., toluene or hexane)

Piranha solution (a 3:1 mixture of concentrated sulfuric acid and 30% hydrogen peroxide) -

EXTREME CAUTION IS ADVISED

Deionized water

Ethanol

Nitrogen gas

Procedure:

Substrate Cleaning and Hydroxylation:

The silicon wafers are first cleaned with a solvent like ethanol to remove organic

contaminants.

To create a high density of hydroxyl groups on the surface, the wafers are immersed in a

Piranha solution for a specific duration (e.g., 15-30 minutes) at a controlled temperature.

Warning: Piranha solution is extremely corrosive and reactive. Handle with extreme care in

a fume hood with appropriate personal protective equipment.

After Piranha treatment, the wafers are thoroughly rinsed with copious amounts of

deionized water and then dried under a stream of nitrogen.

Silanization:

A dilute solution of Trichloro(4-phenylbutyl)silane (e.g., 1-5 mM) is prepared in an

anhydrous solvent in a glovebox or under an inert atmosphere to prevent premature

hydrolysis of the silane.

The cleaned and dried silicon wafers are immersed in the silane solution for a set period

(e.g., 1-24 hours) at room temperature.
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During this time, the trichlorosilyl groups react with the surface hydroxyl groups, forming

covalent Si-O-Si bonds and releasing HCl as a byproduct.

Rinsing and Curing:

After immersion, the wafers are removed from the silane solution and rinsed sequentially

with the anhydrous solvent (e.g., toluene) and then ethanol to remove any physisorbed

molecules.

The wafers are then dried with a stream of nitrogen.

To promote the formation of a cross-linked siloxane network within the monolayer, the

coated wafers can be cured by heating in an oven (e.g., at 120°C for 1 hour).

Potential Applications in Drug Development and
Research
While specific drug delivery systems or signaling pathway interactions involving Trichloro(4-
phenylbutyl)silane are not extensively documented in publicly available literature, its

properties as a surface modification agent suggest several potential applications for

researchers in drug development:

Surface Modification of Nanoparticles: Trichloro(4-phenylbutyl)silane can be used to

modify the surface of silica or metal oxide nanoparticles. This modification can enhance their

stability in non-polar media and provide a hydrophobic surface, which could be beneficial for

encapsulating hydrophobic drugs. The phenyl groups on the surface could also serve as

attachment points for further functionalization with targeting ligands.

Development of Biosensors: The formation of a well-defined SAM of Trichloro(4-
phenylbutyl)silane on a sensor surface can create a controlled interface for the

immobilization of biomolecules. The phenyl groups could be functionalized, for example,

through electrophilic aromatic substitution, to introduce reactive groups for covalently

attaching enzymes, antibodies, or DNA probes.

Chromatography: The phenylbutyl group can act as a stationary phase in reverse-phase

chromatography. Surfaces modified with Trichloro(4-phenylbutyl)silane could be used for
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the separation of biomolecules based on their hydrophobicity.

Visualizing Experimental Workflows
To aid in the understanding of the experimental processes, the following diagrams, created

using the DOT language, illustrate the key workflows.

Synthesis of Trichloro(4-phenylbutyl)silane
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Click to download full resolution via product page

Caption: Workflow for the synthesis of Trichloro(4-phenylbutyl)silane.
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Caption: Workflow for forming a self-assembled monolayer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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